Cas no 13494-07-0 (3,5-dimethylcyclopentane-1,2-dione)

3,5-dimethylcyclopentane-1,2-dione structure
13494-07-0 structure
Product Name:3,5-dimethylcyclopentane-1,2-dione
CAS No:13494-07-0
MF:C7H10O2
MW:126.153102397919
MDL:MFCD00143076
CID:49298
PubChem ID:61634
Update Time:2026-05-14

3,5-dimethylcyclopentane-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-1,2-cyclopentanedione
    • 3,5-Dimethylcyclopentane-1,2-dione
    • 3,5-Dimethyl-1,2-cyclopentadione
    • 3,5-DIMETHYL CYCLOPENTENOLONE
    • CORONOL
    • FEMA 3269
    • 3,5-dimethyl-2-cyclopentanedione
    • 2-Cyclopentanedione,3,5-dimethyl-1
    • 1,2-Cyclopentanedione, 3,5-dimethyl-
    • 3,5-Dimethyl-1,2-cyclopentanedione,97%
    • 3 5-DIMETHYL-1 2-CYCLOPENTADIONE 97+%
    • 3,5-dimethylcyclopentane-1,2-dione
    • MDL： MFCD00143076
    • Inchi： 1S/C7H10O2/c1-4-3-5(2)7(9)6(4)8/h4-5H,3H2,1-2H3
    • InChI Key： MIDXCONKKJTLDX-UHFFFAOYSA-N
    • SMILES： CC1CC(C)C(=O)C1=O

Computed Properties

  • Exact Mass: 126.06800
  • Monoisotopic Mass: 126.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 11
  • XLogP3: 0.7
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Light yellow to yellowish brown powder with maple and caramel aromas.
  • Density: 1.036
  • Melting Point: 87-95 ºC
  • Boiling Point: 187.4 °C at 760 mmHg
  • Flash Point: 63.6 °C
  • Refractive Index: 1.45
  • PSA: 34.14000
  • LogP: 0.80050
  • FEMA: 3269
  • Solubility: Insoluble in water.

3,5-dimethylcyclopentane-1,2-dione Security Information

  • WGK Germany：3

3,5-dimethylcyclopentane-1,2-dione Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3,5-dimethylcyclopentane-1,2-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
W326909-SAMPLE-K
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 ≥97%
587.6 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
W326909-25G-K
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 ≥97%
25G
 2603.29 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
W326909-100G-K
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 ≥97%
100G
 7494.75 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
W326909-1KG-K
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 ≥97%
1KG
 44311.39 2021-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023836-100g
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 97%
100g
 ￥5883 2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023836-25g
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 97%
25g
 ￥2101 2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023836-5g
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 97%
5g
 ￥741 2024-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D137771-100g
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 ≥97%
100g
 ¥4902.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D137771-1g
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 ≥97%
1g
 ¥154.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D137771-25g
3,5-dimethylcyclopentane-1,2-dione
 13494-07-0 ≥97%
25g
 ¥1750.90 2023-09-03

3,5-dimethylcyclopentane-1,2-dione Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13494-07-0)3,5-Dimethyl-1,2-cyclopentanedione
Order Number:sfd11541
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13494-07-0)3,5-dimethylcyclopentane-1,2-dione
Order Number:A1208639
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):277.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13494-07-0)3,5-二甲基-1,2-环戊二酮
Order Number:LE2471831
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

3,5-dimethylcyclopentane-1,2-dione Related Literature

Related Categories

13494-07-0 (3,5-dimethylcyclopentane-1,2-dione) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:13494-07-0)3,5-Dimethyl-1,2-cyclopentanedione
sfd11541
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:13494-07-0)3,5-dimethylcyclopentane-1,2-dione
A1208639
Purity:99%
Quantity:100g
Price ($):277.0
Email